Cas no 19945-22-3 (N,N-Bis(2-chloroethyl)acetamide)

• Product Name: N,N-Bis(2-chloroethyl)acetamide
• CAS No: 19945-22-3
• Molecular Formula: C₆H₁₁NOCl₂
• Molecular Weight: 184.06364
• CID: 908690
• PubChem ID: 98802

N,N-Bis(2-chloroethyl)acetamide Properties

Names and Identifiers

• N,N-Bis(2-chloroethyl)acetamide
• AC1L40FN
• AC1Q3UPN
• Acetamide, N,N-bis(2-chloroethyl)-
• ANW-62943
• CTK8B9716
• Essigsaeure-(2.2'-dichlor-diaethylamid)
• Essigsaeure-[bis-(2-chlor-aethyl)-amid]
• Essigsaeuredichlordiaethylamid
• N,N-Bis-(2-chlor-aethyl)-acetamid
• N,N-bis-(2-chloro-ethyl)-acetamide
• N,N-Bis-< 2-chlor-ethyl> -acetamid
• NSC166650
• 19945-22-3
• N,N-Bis(2-chloroethyl) acetamide
• NSC-166650
• NSC 166650
• SCHEMBL7960405
• Acetamide,N-bis(2-chloroethyl)-N,N-bis(2-chloroethyl)acetamide
• DB-335202
• N,N-Bis(beta-chloroethyl)acetamide
• AKOS016004178
• DTXSID10173719
• C6H11Cl2NO

• MDL： MFCD01751068
• InChIKey： QCWXUDBGALHWKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11Cl2NO/c1-6(10)9(4-2-7)5-3-8/h2-5H2,1H3
• SMILES： CC(=O)N(CCCl)CCCl

Computed Properties

• Exact Mass: 183.02193
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 183.0217694g/mol
• Heavy Atom Count: 10
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 1.31250
• PSA: 20.31
• Refractive Index: 1.5680 (estimate)
• Density: 1.1538 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds